Cas no 54889-48-4 (1,1-diethoxyoctane)

1,1-diethoxyoctane Properties

Names and Identifiers

• 1,1-diethoxyoctane
• n-Octanal Diethyl Acetal
• OCTANAL DIETHYL ACETAL
• n-Octyl Aldehyde Diethyl Acetal
• Octanal,diethyl acetal (7CI)
• NSC 408319
• +Expand

• MDL： MFCD00672807
• InChIKey： BRKIPAWFUDCCOO-UHFFFAOYSA-N
• Inchi： 1S/C12H26O2/c1-4-7-8-9-10-11-12(13-5-2)14-6-3/h12H,4-11H2,1-3H3
• SMILES： CCCCCCCC(OCC)OCC

Computed Properties

• Exact Mass: 202.19300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 10
• Monoisotopic Mass: 202.19328
• Heavy Atom Count: 14
• Complexity: 98.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• LogP: 3.74600
• PSA: 18.46000
• Refractive Index: 1.4160 to 1.4200
• Boiling Point: 115°C/20mmHg(lit.)
• Flash Point: 58°C
• Density: 0.844

1,1-diethoxyoctane Security Information

• Symbol: GHS02
• Hazardous Material transportation number：UN 1993 3/PG III
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Prompt：warning
• PackingGroup：III
• HazardClass：3

1,1-diethoxyoctane Customs Data

• HS CODE：2911000000
• Customs Data：

  China Customs Code:

  2911000000

  Overview:

  2911000000 Acetals and hemiacetals,Whether or not containing other oxygen-containing groups,And its halogenation,sulfonation,Nitration and nitrosation derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2911000000 acetals and hemiacetals, whether or not with other oxygen function, and their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters